Cas no 244139-90-0 (Triglycerol Monolaurate)

• Product Name: Triglycerol Monolaurate
• CAS No: 244139-90-0
• MF: C₂₁H₄₂O₈
• MW: 422.553388118744
• CID: 5040490
• PubChem ID: 9802357
• Update Time: 2025-07-17

Triglycerol Monolaurate Chemical and Physical Properties

Names and Identifiers

• [3-[3-(2,3-dihydroxypropoxy)-2-hydroxypropoxy]-2-hydroxypropyl] dodecanoate
• Triglycerol Monolaurate

• Inchi： 1S/C21H42O8/c1-2-3-4-5-6-7-8-9-10-11-21(26)29-17-20(25)16-28-15-19(24)14-27-13-18(23)12-22/h18-20,22-25H,2-17H2,1H3
• InChI Key： YYYHDIQLLFHAGW-UHFFFAOYSA-N
• SMILES： O(CC(COCC(COCC(CO)O)O)O)C(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 422.28796829g/mol
• Monoisotopic Mass: 422.28796829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 22
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 126

Triglycerol Monolaurate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols Dialkylglycerols

Additional information on Triglycerol Monolaurate

Triglycerol Monolaurate (CAS No. 244139-90-0): An Overview of Its Properties, Applications, and Recent Research

Triglycerol Monolaurate (CAS No. 244139-90-0) is a versatile compound that has gained significant attention in the fields of pharmaceuticals, cosmetics, and food science due to its unique properties and potential applications. This compound is a monoester of triglycerol and lauric acid, which imparts it with a range of beneficial characteristics such as emulsification, solubilization, and skin penetration enhancement.

The chemical structure of Triglycerol Monolaurate consists of a triglycerol backbone with one lauric acid chain attached. This structure provides the compound with excellent hydrophilic and lipophilic balance, making it an effective emulsifier and solubilizer. The ability to form stable emulsions is particularly valuable in the formulation of creams, lotions, and other topical products where uniform distribution of active ingredients is crucial.

In the pharmaceutical industry, Triglycerol Monolaurate has been explored for its potential to enhance the bioavailability of poorly soluble drugs. Recent studies have shown that this compound can significantly improve the solubility and permeability of hydrophobic drugs, thereby enhancing their therapeutic efficacy. For instance, a study published in the Journal of Pharmaceutical Sciences demonstrated that Triglycerol Monolaurate-based formulations increased the oral bioavailability of a poorly soluble drug by over 50% compared to conventional formulations.

The cosmetic industry has also benefited from the use of Triglycerol Monolaurate. Its emollient properties make it an excellent ingredient for moisturizers and skin care products. The compound's ability to penetrate the skin barrier effectively allows it to deliver active ingredients deeper into the skin layers, promoting hydration and improving skin texture. Additionally, its mild nature makes it suitable for use in formulations designed for sensitive skin.

In food science, Triglycerol Monolaurate is utilized as an emulsifier and stabilizer in various food products. It helps to create stable emulsions in products such as salad dressings, sauces, and baked goods, ensuring consistent texture and flavor. The compound's low toxicity and high stability under different pH conditions make it a safe and reliable choice for food applications.

The environmental impact of Triglycerol Monolaurate has also been a subject of recent research. Studies have shown that this compound is biodegradable and does not pose significant environmental risks when used in appropriate concentrations. This characteristic aligns with the growing demand for eco-friendly ingredients in various industries.

In conclusion, Triglycerol Monolaurate (CAS No. 244139-90-0) is a multifunctional compound with a wide range of applications in pharmaceuticals, cosmetics, and food science. Its unique properties make it an invaluable ingredient in the formulation of various products, contributing to improved performance and consumer satisfaction. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in these fields.